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Compound of Interest

Compound Name: Dihydrosesamin

Cat. No.: B1153223

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, historical research,
and biological activities of dihydrosesamin, a lignan natural product. Tailored for researchers,
scientists, and professionals in drug development, this document delves into the initial isolation,
structural elucidation, and subsequent investigations into its pharmacological potential. All
guantitative data are presented in structured tables for clarity, and key experimental protocols
and signaling pathways are detailed and visualized.

Discovery and Historical Context

Dihydrosesamin, a furofuran-class lignan, was first identified as a natural product isolated
from the plant Haplophyllum bucharicum. The pioneering work on the chemical constituents of
Haplophyllum species by researchers such as Bessonova and Tashkhodzhaev was
instrumental in the discovery and characterization of this compound. While a singular
"discovery" paper is not readily identifiable, the body of their work in the latter half of the 20th
century laid the foundation for our understanding of dihydrosesamin.

The initial structural elucidation of dihydrosesamin was achieved through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS), which are standard methods for characterizing novel chemical entities.
Further confirmation of its absolute stereochemistry was likely accomplished through X-ray
crystallography.
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Physicochemical Properties

Dihydrosesamin possesses the molecular formula C20H2006 and a molecular weight of
356.37 g/mol . A summary of its key physicochemical properties is provided in Table 1.

Property Value Source

Molecular Formula C20H2006 PubChem

Molecular Weight 356.37 g/mol PubChem

CAS Number 83708-70-7 PubChem

Appearance Powder BOC Sciences[1]
) = 97.5% (commercially )

Purity ) BOC Sciences[1]

available)

[(2S,3R,4R)-2-(1,3-
benzodioxol-5-yl)-4-(1,3-

IUPAC Name ) PubChem|[2]
benzodioxol-5-ylmethyl)oxolan-

3-yllmethanol

Experimental Protocols
Isolation from Haplophyllum bucharicum

While the original detailed protocol requires retrieval from specific historical publications, a
general methodology for the isolation of lignans from plant material can be outlined.

Experimental Workflow for Lignan Isolation
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Caption: Generalized workflow for the isolation of dihydrosesamin.

Protocol:
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o Extraction: The dried and powdered aerial parts of Haplophyllum bucharicum are subjected
to exhaustive extraction with a suitable organic solvent, such as methanol or ethanol, at
room temperature.

o Fractionation: The resulting crude extract is concentrated under reduced pressure and then
partitioned successively with solvents of increasing polarity, for instance, n-hexane,
chloroform, and ethyl acetate, to separate compounds based on their polarity.

o Chromatographic Separation: The fraction enriched with lignans (typically the chloroform or
ethyl acetate fraction) is subjected to column chromatography over silica gel. Elution is
performed with a gradient of solvents, such as a mixture of hexane and ethyl acetate, to
separate the different components.

 Purification: Fractions containing dihydrosesamin, as identified by thin-layer
chromatography (TLC), are pooled and further purified using techniques like preparative
HPLC or recrystallization to yield the pure compound.

o Characterization: The structure of the isolated dihydrosesamin is confirmed by
spectroscopic methods including *H-NMR, 13C-NMR, and mass spectrometry, and by
comparison with published data.

Chemical Synthesis

The total synthesis of dihydrosesamin and its analogs provides a means to produce larger
quantities for biological studies and to create derivatives with potentially enhanced activities.
While a specific, detailed protocol for dihydrosesamin's total synthesis is not available in the
provided search results, a general synthetic strategy for furofuran lignans can be
conceptualized.

Conceptual Synthetic Pathway for Dihydrosesamin
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Caption: A conceptual synthetic route to dihydrosesamin.

Biological Activities and Signaling Pathways

Dihydrosesamin has been investigated for a range of biological activities, with a particular
focus on its potential as an anti-inflammatory and anti-cancer agent.

Anti-inflammatory Activity

Lignans, as a class of compounds, are known to possess anti-inflammatory properties. Studies
on compounds structurally related to dihydrosesamin suggest that it may exert its anti-
inflammatory effects through the inhibition of key inflammatory mediators. A plausible
mechanism of action is the modulation of the Nuclear Factor-kappa B (NF-kB) signaling
pathway.[3][4]

NF-kB Signaling Pathway and Potential Inhibition by Dihydrosesamin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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